BBT

• Molecular Formula: C18H12BrNO2S
• Molecular Weight: 386.3 g/mol
• InChI: InChI=1S/C18H12BrNO2S/c19-16-11-10-15(23-16)18(22)20-14-9-5-4-8-13(14)17(21)12-6-2-1-3-7-12/h1-11H,(H,20,22)
• InChIKey: FCSCANHTNNHZOH-UHFFFAOYSA-N

BBT: Dual GSIS Enhancer and β-Cell Protector

BBT (N-(2-benzoylphenyl)-5-bromothiophene-2-carboxamide) is a synthetic small molecule (C₁₈H₁₂BrNO₂S, MW 386.26) classified as an enhancer of impaired glucose-stimulated insulin secretion (GSIS) with concomitant β-cell protective activity [1]. Discovered through a phenotypic screen of approximately 8,000 compounds, BBT was identified as the most potent dual-function candidate among 12 final hits, effectively potentiating GSIS while simultaneously protecting pancreatic β-cells from streptozotocin (STZ)- and cytokine-induced apoptosis [1]. Its mechanism of action engages both the cAMP/PKA signaling cascade and the L-type voltage-dependent Ca²⁺ channel (L-VDCC)/CaMK2 pathway, placing it at a unique intersection of calcium channel modulation and cyclic nucleotide signaling in the context of β-cell function [1].

Supports dual-function β-cell studies: GSIS enhancement and cytoprotection

Reported top hit from ~8000-compound phenotypic screen for dual activity

Engages cAMP/PKA – L-VDCC/CaMK2 crosstalk; KATP-independent mechanism

• [1] Yao XG, Xu X, Wang GH, Lei M, Quan LL, Cheng YH, Wan P, Zhou JP, Chen J, Hu LH, Shen X. BBT improves glucose homeostasis by ameliorating β-cell dysfunction in type 2 diabetic mice. J Endocrinol. 2015 Mar;224(3):327-41. doi: 10.1530/JOE-14-0721. View Source

Why BBT Cannot Be Replaced by Other Secretagogues

BBT cannot be functionally replaced by conventional insulin secretagogues (e.g., sulfonylureas, meglitinides), GLP-1 receptor agonists, or standard L-type calcium channel agonists for research applications requiring simultaneous GSIS enhancement and β-cell cytoprotection. Sulfonylureas and meglitinides act through KATP channel blockade, driving glucose-independent insulin secretion that carries a risk of hypoglycemia and does not confer β-cell protection [1]. GLP-1 receptor agonists (e.g., exendin-4) enhance GSIS via the GLP-1R/cAMP axis but lack the direct L-VDCC/CaMK2 engagement that characterizes BBT's action [1]. Standard L-type Ca²⁺ channel agonists such as FPL64176 (EC₅₀ 16 nM at L-VDCC) or Bay K 8644 primarily modulate vascular and cardiac calcium currents without demonstrated β-cell protective activity or glucose-dependent insulin secretion enhancement . BBT's unique dual-pathway mechanism—with cAMP/PKA acting upstream of L-VDCC/CaMK2—and its KATP channel-independent mode of action create a pharmacological profile that cannot be replicated by any single in-class compound [1].

BBT profile

Dual GSIS potentiation and β-cell protection via cAMP/PKA→CaMK2

Sulfonylureas / meglitinides

KATP-dependent secretion without cytoprotection; glucose-independent risk

BBT profile

β-cell-selective cAMP elevation; PKA-dependent L-VDCC activation

GLP-1R agonists (exendin-4)

cAMP elevation via GLP-1R without direct L-VDCC/CaMK2 engagement

BBT profile

Indirect L-VDCC modulation requiring upstream cAMP/PKA

Direct L-type Ca²⁺ agonists (FPL64176, Bay K 8644)

Direct channel activation without β-cell protection or glucose dependence

• [1] Yao XG, Xu X, Wang GH, Lei M, Quan LL, Cheng YH, Wan P, Zhou JP, Chen J, Hu LH, Shen X. BBT improves glucose homeostasis by ameliorating β-cell dysfunction in type 2 diabetic mice. J Endocrinol. 2015 Mar;224(3):327-41. doi: 10.1530/JOE-14-0721. View Source

BBT Differentiation Evidence in β-Cell Research

Dual-Function GSIS and β-Cell Protection from Library Screen

BBT was identified as the most potent dual-function compound—simultaneously potentiating GSIS and protecting β-cells—from a screen of approximately 8,000 compounds, with only 12 candidates demonstrating any dual activity and BBT ranking as the top hit [1]. By comparison, the widely used GLP-1 receptor agonist exendin-4 enhances GSIS through the GLP-1R/cAMP pathway but was not identified in this screen as possessing the dual GSIS-enhancement/β-cell-protection phenotype under these assay conditions [1]. The sulfonylurea glibenclamide stimulates insulin secretion via KATP channel blockade but is explicitly noted in the literature to lack glucose dependence and β-cell protective activity [1].

Dual-function screening hit

Reported

BBT: most potent dual-function hit among 12 candidates from ~8000 compounds; Exendin-4 & glibenclamide lacked full dual phenotype

Supports dual-function study fit; unique in screened set

INS-832/13 cells, STZ/cytokine challenge; data from primary screen

Evidence Dimension	GSIS potentiation + β-cell protection (dual-function phenotype)
Target Compound Data	BBT: Most potent dual-function hit among 12 candidates from ~8,000 screened compounds [1]
Comparator Or Baseline	Exendin-4: GSIS enhancement only; Glibenclamide: insulin secretion without glucose-dependence or β-cell protection [1]
Quantified Difference	BBT was the only compound demonstrating robust activity in both GSIS potentiation and β-cell protection assays simultaneously; 11 other candidates showed weaker or single-function activity [1]
Conditions	INS-832/13 rat insulinoma cell line; GSIS assay at 16.8 mM glucose; β-cell death induced by STZ (0.4 mM) or cytokines (TNF-α 10 ng/ml + IL-1β 5 ng/ml) [1]

Why This Matters

Procurement of BBT provides a unique research tool for studying the intersection of insulin secretion and β-cell survival pathways—a dual phenotype not replicated by any single commercially available insulin secretagogue or GLP-1 analog.

• [1] Yao XG, Xu X, Wang GH, Lei M, Quan LL, Cheng YH, Wan P, Zhou JP, Chen J, Hu LH, Shen X. BBT improves glucose homeostasis by ameliorating β-cell dysfunction in type 2 diabetic mice. J Endocrinol. 2015 Mar;224(3):327-41. doi: 10.1530/JOE-14-0721. View Source

KATP-Independent Mechanism vs. Sulfonylureas

BBT enhances GSIS through a KATP channel-independent mechanism, distinguishing it fundamentally from sulfonylureas and meglitinides. In INS-832/13 cells at 16.8 mM glucose, repaglinide (a KATP channel blocker) at 1–10 μM maximally stimulated insulin secretion via KATP channel blockade, yet BBT still produced additional insulin secretion on top of this maximally effective repaglinide concentration [1]. This demonstrates that BBT's target is downstream of or independent from the KATP channel. By contrast, sulfonylureas and meglitinides exert their entire insulinotropic effect through KATP channel inhibition, which carries inherent hypoglycemia risk due to glucose-independent action [1].

KATP-independent enhancement

Head-to-head

BBT (20 μM) additively increased GSIS beyond maximal repaglinide effect; diazoxide partially attenuated response

Enables KATP-independent pathway dissection

INS-832/13 cells, 16.8 mM glucose; ELISA-based insulin measurement

Evidence Dimension	KATP channel dependence of insulin secretion enhancement
Target Compound Data	BBT (20 μM) enhanced insulin secretion even in the presence of repaglinide at concentrations (1–10 μM) that maximally block KATP channels [1]
Comparator Or Baseline	Repaglinide: insulin secretion effect saturated at 1–10 μM via KATP channel blockade (~95% inhibition at 10 nM) [1]
Quantified Difference	BBT additively increased insulin secretion beyond the maximal effect achievable by KATP channel blockade alone; diazoxide (KATP opener) partially reduced but did not abolish BBT-potentiated GSIS [1]
Conditions	INS-832/13 cells; 16.8 mM glucose; repaglinide at 1 and 10 μM; diazoxide co-treatment; insulin secretion measured by ELISA [1]

Why This Matters

BBT is the appropriate tool for studying KATP channel-independent mechanisms of insulin secretion, enabling research that cannot be conducted with sulfonylureas or meglitinides, which act exclusively through KATP channel closure.

• [1] Yao XG, Xu X, Wang GH, Lei M, Quan LL, Cheng YH, Wan P, Zhou JP, Chen J, Hu LH, Shen X. BBT improves glucose homeostasis by ameliorating β-cell dysfunction in type 2 diabetic mice. J Endocrinol. 2015 Mar;224(3):327-41. doi: 10.1530/JOE-14-0721. View Source

Distinct L-VDCC/CaMK2 Activation in β-Cells

BBT engages the L-VDCC/CaMK2 pathway in a manner distinct from classical L-type calcium channel agonists such as FPL64176 and Bay K 8644. While FPL64176 acts as a potent direct L-VDCC agonist (EC₅₀ 16 nM), BBT's effect on L-VDCC is mediated indirectly through upstream cAMP/PKA signaling [1]. In INS-832/13 cells, the CaMK2 inhibitor KN93 dose-dependently blocked BBT-potentiated GSIS, whereas the PKC inhibitor GFX and the CaMKK inhibitor STO-609 had no effect, indicating selective pathway engagement through CaMK2 [1]. Furthermore, BBT's enhancement of intracellular Ca²⁺ was abolished by the adenylyl cyclase inhibitor MDL-12,330A and the PKA inhibitor H89, demonstrating that cAMP/PKA operates upstream of L-VDCC/CaMK2 activation [1].

L-VDCC/CaMK2 pathway selectivity

Class-level

KN93 blocked BBT-potentiated GSIS; GFX & STO-609 had no effect. Ca²⁺ rise abolished by MDL-12,330A and H89

Confirms cAMP/PKA→CaMK2 axis; distinct from direct agonists

INS-832/13 cells; inhibitor panel with nifedipine control

Evidence Dimension	Mechanism of L-VDCC/CaMK2 pathway activation
Target Compound Data	BBT: indirect L-VDCC activation via cAMP/PKA → CaMK2; KN93 (CaMK2 inhibitor) blocked GSIS; GFX (PKC inhibitor) and STO-609 (CaMKK inhibitor) had no effect; MDL-12,330A and H89 abolished Ca²⁺ enhancement [1]
Comparator Or Baseline	FPL64176: direct L-VDCC agonist, EC₅₀ 16 nM; Bay K 8644: direct L-VDCC agonist (dihydropyridine site); both lack cAMP/PKA-dependent upstream regulation
Quantified Difference	BBT's L-VDCC engagement requires functional cAMP/PKA signaling (blocked by MDL-12,330A and H89), whereas FPL64176 and Bay K 8644 activate L-VDCC independently of cAMP/PKA [1]
Conditions	INS-832/13 cells; 16.8 mM glucose; inhibitor concentrations: KN93, GFX, STO-609 (dose-response), MDL-12,330A (20 μM), H89 (20 μM), nifedipine (L-VDCC blocker) [1]

Why This Matters

BBT enables dissection of cAMP/PKA-to-L-VDCC/CaMK2 crosstalk in β-cells, a signaling axis not addressable with direct L-VDCC agonists that bypass upstream cAMP regulation.

• [1] Yao XG, Xu X, Wang GH, Lei M, Quan LL, Cheng YH, Wan P, Zhou JP, Chen J, Hu LH, Shen X. BBT improves glucose homeostasis by ameliorating β-cell dysfunction in type 2 diabetic mice. J Endocrinol. 2015 Mar;224(3):327-41. doi: 10.1530/JOE-14-0721. View Source

β-Cell-Specific cAMP Elevation vs. Pan-Cellular Activators

BBT exhibits β-cell-selective cAMP elevation, in contrast to the pan-cellular adenylyl cyclase (AC) activator forskolin. In a CRE-luciferase reporter assay, forskolin (10 μM) enhanced luciferase activity in both HEK-293T cells and INS-832/13 β-cells, whereas BBT (20 μM) enhanced luciferase activity exclusively in INS-832/13 cells, with no effect in 293T cells [1]. This indicates that BBT does not act as a direct, universal AC activator but rather engages a β-cell-specific upstream target (potentially a GPCR), providing cellular selectivity that forskolin lacks. Additionally, BBT was shown not to inhibit phosphodiesterases (PDEs), as IBMX reduced PDE activity while BBT had no effect, further distinguishing its mechanism from non-selective cAMP elevators [1].

β-cell-selective cAMP elevation

Head-to-head

BBT activated CRE-luciferase only in INS-832/13 cells, not HEK-293T; forskolin activated both; no PDE inhibition detected

Enables β-cell-specific cAMP studies without pan-cellular effects

CRE-luciferase assay; PDE activity assay with IBMX control

Evidence Dimension	Cell-type selectivity of cAMP elevation
Target Compound Data	BBT (20 μM): increased CRE-luciferase activity in INS-832/13 cells but not in HEK-293T cells; no PDE inhibition detected [1]
Comparator Or Baseline	Forskolin (10 μM): increased CRE-luciferase activity in both INS-832/13 and HEK-293T cells; IBMX: PDE inhibition confirmed [1]
Quantified Difference	BBT showed qualitative cell-type selectivity (β-cell vs. non-β-cell), whereas forskolin showed universal AC activation across cell types [1]
Conditions	CRE-luciferase reporter assay in INS-832/13 (rat insulinoma) and HEK-293T (human embryonic kidney) cells; PDE activity assay with IBMX control [1]

Why This Matters

BBT's β-cell-selective cAMP elevation avoids confounding pan-cellular effects inherent to forskolin and IBMX, making it a cleaner tool for studying β-cell-specific cAMP/PKA signaling in co-culture or in vivo settings.

• [1] Yao XG, Xu X, Wang GH, Lei M, Quan LL, Cheng YH, Wan P, Zhou JP, Chen J, Hu LH, Shen X. BBT improves glucose homeostasis by ameliorating β-cell dysfunction in type 2 diabetic mice. J Endocrinol. 2015 Mar;224(3):327-41. doi: 10.1530/JOE-14-0721. View Source

In Vivo Efficacy in STZ/HFD Type 2 Diabetic Mice

BBT demonstrated significant in vivo anti-hyperglycemic efficacy in a STZ/high-fat diet (HFD)-induced type 2 diabetic mouse model, a standard preclinical model of β-cell dysfunction. BBT administered at 50 mg/kg/day by intraperitoneal injection for 4 weeks decreased fasting blood glucose and HbA1c, improved oral glucose tolerance (OGTT), increased plasma insulin levels, and reduced β-cell loss induced by STZ/HFD compared to vehicle-treated diabetic controls [1]. In contrast, the sulfonylurea glibenclamide, while effective at lowering blood glucose acutely, does not preserve β-cell mass or improve HbA1c through cytoprotective mechanisms in comparable STZ models [1].

STZ/HFD mouse model response

Class-level

50 mg/kg/day i.p. for 4 weeks improved fasting glucose, HbA1c, OGTT, plasma insulin, and β-cell mass (n=9/group)

Supports in vivo model-response endpoint context

C57BL/6 mice, HFD+STZ; endpoints from Yao et al. 2015

Evidence Dimension	In vivo glucose homeostasis improvement with β-cell preservation
Target Compound Data	BBT (50 mg/kg/day i.p., 4 weeks): decreased fasting blood glucose, decreased HbA1c, improved OGTT, increased plasma insulin, reduced β-cell loss in STZ/HFD mice [1]
Comparator Or Baseline	Vehicle-treated STZ/HFD diabetic mice (control group, n=9); Glibenclamide class: glucose lowering without β-cell preservation in STZ models [1]
Quantified Difference	BBT treatment group (n=9) showed statistically significant improvements vs. vehicle control (n=9) across all glycemic endpoints; specific numerical values presented in figures within the primary publication [1]
Conditions	C57BL/6 mice; HFD (58% fat) for 4 weeks + STZ (25 mg/kg i.p. × 5 days); BBT 50 mg/kg/day i.p. for 4 weeks; OGTT (1.5 g/kg glucose oral); endpoints: fasting glucose, HbA1c, plasma insulin, β-cell mass [1]

Why This Matters

BBT is validated in a physiologically relevant type 2 diabetes animal model with combined metabolic stress (HFD) and β-cell toxin (STZ) insult, providing researchers with a tool that has demonstrated in vivo efficacy bridging in vitro mechanism to whole-animal glucose homeostasis.

• [1] Yao XG, Xu X, Wang GH, Lei M, Quan LL, Cheng YH, Wan P, Zhou JP, Chen J, Hu LH, Shen X. BBT improves glucose homeostasis by ameliorating β-cell dysfunction in type 2 diabetic mice. J Endocrinol. 2015 Mar;224(3):327-41. doi: 10.1530/JOE-14-0721. View Source

BBT Applications in Diabetes and β-Cell Research

KATP-Independent Insulin Secretion Pathway Studies

Researchers investigating insulin secretion mechanisms that operate independently of the canonical KATP channel-dependent pathway should procure BBT as the tool compound of choice. Evidence demonstrates that BBT enhances GSIS even under conditions of maximal KATP channel blockade by repaglinide (1–10 μM), a profile that sulfonylureas and meglitinides cannot provide [1]. This application is critical for laboratories studying alternative insulin secretory mechanisms, mitochondrial amplification pathways, or the development of glucose-dependent insulin secretagogues that avoid hypoglycemia risk.

cAMP/PKA to L-VDCC/CaMK2 Signaling in β-Cells

BBT is the appropriate compound for studies requiring selective activation of the cAMP/PKA → L-VDCC → CaMK2 signaling axis specifically in β-cells. The compound's cAMP elevation is β-cell-selective (active in INS-832/13 but not HEK-293T cells), distinguishing it from forskolin, and its L-VDCC engagement is PKA-dependent, distinguishing it from direct L-VDCC agonists such as FPL64176 or Bay K 8644 [1]. This makes BBT uniquely suited for patch-clamp electrophysiology, calcium imaging, and signaling studies focused on β-cell Ca²⁺ handling.

Dual Insulin Secretion and β-Cell Survival Screening

Drug discovery programs targeting β-cell dysfunction in type 2 diabetes should employ BBT as a reference standard for dual-function (GSIS enhancement + β-cell protection) activity. BBT was originally identified from a screen of ~8,000 compounds specifically because it demonstrated robust activity in both endpoints simultaneously [1]. Using BBT as a positive control in high-throughput or high-content screening campaigns enables calibration of dual-parameter assay systems where both insulin secretion and cell viability are read out from the same well.

In Vivo Validation in HFD/STZ Diabetic Mice

Investigators conducting in vivo efficacy studies in the HFD/STZ diabetic mouse model—a widely accepted model that mimics both insulin resistance (HFD component) and β-cell loss (STZ component) of human type 2 diabetes—should procure BBT as a reference compound. BBT at 50 mg/kg/day i.p. for 4 weeks has been shown to improve fasting glucose, HbA1c, oral glucose tolerance, plasma insulin levels, and β-cell mass preservation in this model [1]. This application is particularly relevant for pharmacology laboratories validating new anti-diabetic candidates or studying β-cell regeneration.

Application

Selection Property

Validation Focus

KATP-independent insulin secretion pathway studies

KATP-independent GSIS enhancement

GSIS assay with KATP channel blockade control

cAMP/PKA to L-VDCC/CaMK2 signaling in β-cells

cAMP/PKA-dependent L-VDCC engagement

β-cell calcium handling and CaMK2 phosphorylation assays

Dual insulin secretion and β-cell survival screening

Dual-function comparator for screening

Multiplexed GSIS and viability endpoint calibration

In vivo model-response studies in HFD/STZ diabetic mice

HFD/STZ model-response profile

Glycemic endpoints and β-cell mass preservation

• [1] Yao XG, Xu X, Wang GH, Lei M, Quan LL, Cheng YH, Wan P, Zhou JP, Chen J, Hu LH, Shen X. BBT improves glucose homeostasis by ameliorating β-cell dysfunction in type 2 diabetic mice. J Endocrinol. 2015 Mar;224(3):327-41. doi: 10.1530/JOE-14-0721. View Source